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Compound of Interest

Compound Name: GB1908

Cat. No.: B15610778

Get Quote

Compound: GB1908 Target: Galectin-1 (Gal-1)[1][2] Chemical Formula: C18H18Cl2N4O5S2[1]

[3] Molecular Weight: 505.39 g/mol [3] Description: GB1908 is a selective and orally active

inhibitor of galectin-1.[1][4] It has demonstrated potential as a therapeutic agent in cancer

studies by inhibiting tumor growth and modulating the tumor microenvironment.[5][6]

In Vitro Activity
GB1908 is a potent inhibitor of both human and mouse galectin-1, with Ki values of 57 nM and

72 nM, respectively.[1][4] It exhibits over 50-fold selectivity for galectin-1 over galectin-3.[1][4]

In cellular assays, GB1908 has been shown to inhibit galectin-1-induced apoptosis in Jurkat T-

cells with an IC50 of 850 nM.[3][5]

In Vivo Efficacy in Mouse Models
In preclinical animal models, GB1908 has been shown to reduce the growth of primary lung

tumors.[4][5] Treatment with GB1908 has also been observed to slow tumor progression in

syngeneic mouse models of breast carcinoma and metastatic skin cutaneous melanoma.[6]
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Parameter Value Species Assay Reference

Ki (Human

Galectin-1)
57 nM Human

Biochemical

Assay
[1][4]

Ki (Mouse

Galectin-1)
72 nM Mouse

Biochemical

Assay
[1][4]

IC50 (Gal-1

induced

apoptosis)

850 nM Human
Jurkat Cell

Apoptosis Assay
[3][5]

In Vivo Dosage 30 mg/kg Mouse Efficacy Study [4][5]

Route of

Administration
Oral (p.o.) Mouse Efficacy Study [1][4]

Dosing

Frequency

Twice a day

(b.i.d.)
Mouse Efficacy Study [4][5]

Treatment

Duration
21 days Mouse Efficacy Study [1][4]

Experimental Protocols
Preparation of GB1908 for Oral Administration
This protocol describes the preparation of a 2.5 mg/mL suspension of GB1908 suitable for oral

gavage in mice.

Materials:

GB1908 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)
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Procedure:

Prepare a stock solution of GB1908 in DMSO at a concentration of 25.0 mg/mL.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of Saline to bring the final volume to 1 mL.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution. The final concentration of the suspended solution will be 2.5 mg/mL.[4]

In Vivo Efficacy Study in a Syngeneic Lung Cancer
Mouse Model
This protocol outlines the methodology for assessing the anti-tumor efficacy of GB1908 in a

syngeneic mouse model of lung cancer.

Animal Model:

Female C57BL/6N mice.[4]

Tumor Cell Line:

LL/2 (LLC1) Lewis lung carcinoma cells.[4]

Experimental Procedure:

LL/2 cells are injected into the mice to establish primary lung tumors.

Once tumors are established, mice are randomized into treatment and vehicle control

groups.

GB1908 is administered orally (p.o.) at a dose of 30 mg/kg.[4][5]

The dosing is performed twice a day (b.i.d.) for a duration of 21 days.[4][5]
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Tumor growth is monitored regularly throughout the study.

At the end of the study, tumors are excised and weighed to assess the treatment effect.
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Caption: Simplified signaling pathway of GB1908's mechanism of action.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Formulation In Vivo Study
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Caption: Experimental workflow for in vivo efficacy testing of GB1908.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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